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Compound of Interest

Compound Name:
2-Chloro-6-methyl-5-

phenylnicotinonitrile

CAS No.: 10176-63-3

Cat. No.: B161604

Get Quote

A comprehensive review of the synthesis, properties, and potential applications of 2-Chloro-6-
methyl-5-phenylnicotinonitrile, prepared for researchers, scientists, and drug development

professionals.

Foreword
Extensive research has been conducted to identify and characterize the chemical compound 2-
Chloro-6-methyl-5-phenylnicotinonitrile. Despite a thorough search of scientific databases

and chemical catalogs, no specific CAS number, synthesis protocols, experimental data, or

biological activity have been found for this exact molecule. The absence of this information in

the public domain suggests that 2-Chloro-6-methyl-5-phenylnicotinonitrile may be a novel

compound that has not yet been synthesized or characterized.

This guide, therefore, serves as a foundational document. Given the interest in substituted

nicotinonitrile scaffolds in medicinal chemistry, this document will instead provide a detailed

technical overview of a closely related and well-documented compound: N-(2-chloro-6-

methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-5-thiazolecarboxamide, a key
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intermediate in the synthesis of the tyrosine kinase inhibitor, Dasatinib. This analog shares the

2-chloro-6-methylphenyl moiety and is of significant interest to the target audience of this

guide.

Should information on 2-Chloro-6-methyl-5-phenylnicotinonitrile become available, this

document will be updated accordingly.

Alternative Compound Focus: N-(2-chloro-6-
methylphenyl)-2-[(6-chloro-2-methyl-4-
pyrimidinyl)amino]-5-thiazolecarboxamide
CAS Number: 302964-08-5[1]

Molecular Formula: C₁₆H₁₃Cl₂N₅OS

Molecular Weight: 394.28 g/mol

This compound is a crucial precursor in the synthesis of Dasatinib, a potent oral dual BCR/ABL

and Src family tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia

(CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL).[2]

Physicochemical Properties
A summary of the known physicochemical properties is presented in the table below.

Property Value Reference

Molecular Formula C₁₆H₁₃Cl₂N₅OS [1]

Molecular Weight 394.28 g/mol [1]

Appearance
Off-white to pale yellow

powder
Commercially available data

Melting Point Not reported

Solubility Soluble in DMSO and DMF Commercially available data
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Synthesis and Experimental Protocols
The synthesis of N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-5-

thiazolecarboxamide is a multi-step process. A representative synthetic route is outlined below.

Experimental Workflow for the Synthesis of the Dasatinib Intermediate

Step 1: Synthesis of 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide

Step 2: Synthesis of 2,4-dichloro-6-methylpyrimidine

Step 3: Coupling Reaction

2-Chloro-6-methylaniline

2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide

Ammonium thiocyanate

Ethyl 2-chloroacetoacetate

N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-5-thiazolecarboxamide

Ethyl acetoacetate 2,4-dihydroxy-6-methylpyrimidine

Urea POCl3 2,4-dichloro-6-methylpyrimidine

Chlorination

From Step 1

From Step 2
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Caption: Synthetic workflow for the Dasatinib intermediate.

Detailed Experimental Protocol (Representative)

Step 1: Synthesis of 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide: This key

intermediate can be synthesized via a Hantzsch thiazole synthesis followed by amidation.

Step 2: Synthesis of 2,4-dichloro-6-methylpyrimidine: This pyrimidine derivative is typically

prepared from ethyl acetoacetate and urea, followed by chlorination with a reagent such as

phosphorus oxychloride.

Step 3: Coupling Reaction: The final product is obtained by the nucleophilic substitution

reaction between the amino group of the thiazole derivative and the chloro-substituent of the

pyrimidine derivative, often in the presence of a base.

Biological Activity and Signaling Pathways
As a precursor to Dasatinib, N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-

pyrimidinyl)amino]-5-thiazolecarboxamide itself is not the active pharmacological agent.

However, its structure is integral to the high-affinity binding of Dasatinib to the ATP-binding site

of the BCR/ABL and Src family kinases.

The final product, Dasatinib, exerts its therapeutic effect by inhibiting these kinases, which are

aberrantly activated in certain cancers. This inhibition blocks downstream signaling pathways

responsible for cell proliferation and survival.

Simplified Signaling Pathway of Dasatinib Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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